Cas no 1355741-57-9 (N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide)

• Product Name: N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide
• CAS No: 1355741-57-9
• MF: C₁₈H₂₄N₂O₃S
• MW: 348.459763526917
• CID: 5871593
• PubChem ID: 56784328
• Update Time: 2025-10-20

N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26686306
• N-[(4-tert-butylphenyl)-cyanomethyl]-2-(1,1-dioxothiolan-3-yl)acetamide
• AKOS033120281
• Z1158917724
• 1355741-57-9
• N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide

• Inchi： 1S/C18H24N2O3S/c1-18(2,3)15-6-4-14(5-7-15)16(11-19)20-17(21)10-13-8-9-24(22,23)12-13/h4-7,13,16H,8-10,12H2,1-3H3,(H,20,21)
• InChI Key： SBBVRWHSKRZTBH-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(NC(C#N)C2C=CC(=CC=2)C(C)(C)C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 348.15076381g/mol
• Monoisotopic Mass: 348.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.4Ų

Additional information on N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide

Comprehensive Overview of N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide (CAS No. 1355741-57-9)

The compound N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide (CAS No. 1355741-57-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis, and emerging uses of this compound, while addressing common queries and trends in the field.

Chemically, N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide belongs to the class of sulfone-containing acetamide derivatives. Its molecular structure incorporates a cyano group, a tert-butylphenyl moiety, and a 1,1-dioxo-1lambda6-thiolan-3-yl group, which contribute to its distinct reactivity and biological activity. Researchers have explored its role as a potential enzyme inhibitor or intermediate in the synthesis of more complex molecules.

Recent studies highlight the growing interest in sulfone derivatives like CAS No. 1355741-57-9 for their applications in drug discovery and crop protection. For instance, sulfone-functionalized compounds are increasingly investigated for their anti-inflammatory and antioxidant properties, aligning with the rising demand for novel therapeutic agents. Additionally, the agrochemical industry has shown interest in similar structures for developing eco-friendly pesticides, a topic frequently searched by sustainability advocates.

The synthesis of N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide typically involves multi-step organic reactions, including cyanation, amide coupling, and sulfonation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural verification. These methodologies are often queried by chemistry enthusiasts and professionals seeking synthetic protocols or analytical data for research purposes.

From a commercial perspective, the compound's niche applications have led to its inclusion in high-value chemical catalogs. Suppliers and researchers frequently search for CAS No. 1355741-57-9 under keywords like "specialty acetamides" or "sulfone-based intermediates," reflecting its relevance in custom synthesis and R&D. Its stability under controlled conditions makes it suitable for long-term storage, another practical aspect often discussed in forums.

Looking ahead, the versatility of N-[(4-tert-butylphenyl)(cyano)methyl]-2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide positions it as a candidate for further exploration in material science and bioconjugation. As the scientific community prioritizes green chemistry and molecular diversity, this compound exemplifies the intersection of innovation and functionality. Its study aligns with trending searches on "next-generation bioactive molecules" and "sustainable chemical design," making it a timely subject for discussion.